Cas no 1174308-83-8 (5-(Difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1174308-83-8
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• MDL: MFCD10700224
• CID: 4575095
• PubChem ID: 28950654
• Update Time: 2025-09-27

5-(Difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• MFCD10700224
• 5-(difluoromethyl)-1-methylpyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(difluoromethyl)-1-methyl-
• 5-(Difluoromethyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD10700224
• Inchi： 1S/C6H6F2N2O2/c1-10-4(5(7)8)2-3(9-10)6(11)12/h2,5H,1H3,(H,11,12)
• InChI Key： XJZOYEUCGIXABG-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)F)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 176.03973376g/mol
• Monoisotopic Mass: 176.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives